Cas no 1805998-27-9 (3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine
• CAS No: 1805998-27-9
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4869829
• Update Time: 2025-06-23

3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine

• Inchi： 1S/C7H6ClF2NO2/c1-13-7-4(12)2-3(8)5(11-7)6(9)10/h2,6,12H,1H3
• InChI Key： YJTYZUXTSIFPBC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1C(F)F)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 42.4

Additional information on 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine

Introduction to 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine (CAS No. 1805998-27-9) and Its Applications in Modern Chemical Biology

3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine, identified by the chemical formula CAS No. 1805998-27-9, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine class, a family of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine, including its chloro, difluoromethyl, hydroxy, and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for the development of novel therapeutic agents.

Thechloro substituent at the 3-position of the pyridine ring introduces electrophilic centers, making the compound susceptible to nucleophilic substitution reactions, which are commonly exploited in medicinal chemistry for the synthesis of derivatives with enhanced binding affinity and selectivity. Thedifluoromethyl group at the 2-position is another critical feature, as fluorine atoms are known to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. Furthermore, the presence of bothhydroxy andmethoxy groups at the 5- and 6-positions, respectively, adds hydrophilic and electronic effects that can fine-tune the pharmacokinetic properties of the compound.

In recent years, 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine has been extensively studied for its potential applications in drug discovery. One of the most compelling areas of research involves its use as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer. The structural motif of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine is well-suited for designing inhibitors that target specific kinase domains, particularly those involving tyrosine or serine/threonine residues. Thechloro anddifluoromethyl groups provide opportunities for covalent bonding or strong hydrophobic interactions with active sites, while thehydroxy andmethoxy groups can engage in hydrogen bonding or influence electronic distributions to enhance binding affinity.

Thehydroxy group at the 5-position is particularly noteworthy, as it can participate in hydrogen bonding interactions with polar residues in protein targets. This feature is often exploited to improve binding selectivity by interacting with specific amino acid side chains or backbone atoms. Additionally, themethoxy group at the 6-position can influence electronic properties through resonance effects, which can be leveraged to modulate reactivity or binding interactions. These structural elements collectively contribute to the compound's versatility as a pharmacophore.

A notable application of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine lies in its role as a precursor for synthesizing small-molecule probes that facilitate biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying novel drug candidates. For instance, researchers have utilized derivatives of this compound to develop inhibitors of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and are frequently mutated in cancer cells. The ability to fine-tune substituents on the pyridine core allows chemists to optimize potency and selectivity against specific CDK isoforms.

Thedifluoromethyl group is particularly interesting from a medicinal chemistry perspective due to its ability to enhance metabolic stability while maintaining lipophilicity—a desirable combination for drug candidates. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts, making them more suitable for clinical development. Furthermore, fluorine atoms can influence conformational preferences and electronic distributions within molecules, which can be harnessed to improve binding interactions with biological targets.

In recent years, advances in computational chemistry have enabled more efficient screening and design of compounds like 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine. Molecular modeling techniques such as docking simulations and quantum mechanical calculations have been employed to predict binding affinities and optimize molecular structures before experimental synthesis. These computational approaches have significantly accelerated drug discovery pipelines by allowing researchers to rapidly evaluate thousands of potential derivatives virtualy.

Themethoxy group at the 6-position also plays an important role in modulating solubility and bioavailability. Methoxy-substituted compounds often exhibit improved solubility in both aqueous and organic phases due to hydrogen bonding capabilities with both polar solvent molecules (e.g., water) and biological targets (e.g., proteins). This dual functionality makes 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine an attractive scaffold for designing drugs that must traverse biological membranes while maintaining adequate solubility within biological compartments.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine typically involves multi-step organic reactions that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions on halogenated pyridines followed by functional group interconversions such as hydroxymethylation or methylation at specific positions on the ring system. Advances in catalytic methods have also enabled more sustainable synthetic strategies that minimize waste generation while maintaining high efficiency.

The versatility of 3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine extends beyond kinase inhibition; it has also been explored as a building block for developing antiviral agents. Viruses rely on host cellular machinery for replication, making them susceptible targets for small-molecule inhibitors designed through structure-based drug design approaches like covalent inhibition or allosteric modulation using compounds like this one.

In conclusion,3-Chloro-2-(difluoromethyl)-5-hydroxy-6-methoxypyridine (CAS No.1805998-27-9) represents an important compound with broad applications across multiple therapeutic areas including oncology,neurology,and infectious diseases.* Its unique structural features,*including*the*chloro*,*difluoromethyl*,*hydroxy*,and*methoxy*substituents,*make*it*avaluable*scaffold*for*drug*discovery.*With*ongoing*research*and*technological*advances,*this*compound*is*expected*to*play*a*criticalrole*in*thedevelopmentofnoveltherapeutics.*Theabilitytofine-tuneitsstructurewillcontinue*togeneratenewderivativeswithenhancedpharmacologicalproperties,*furtherexpandingitsutilityinmodernchemicalbiologyandpharmaceuticalresearch.*Thecombinationofexperimentalandcomputationalapproachesisessential*todiscoverandoptimizecompoundslike3-Chloro-2-(difluoromethyl)-5-hydroxy-*6*-methoxypyridine*tomeetthecomplexchallengesofmodernmedicine.*Throughcontinuedstudiesandcollaboration,*scientistscanunlockgreaterpotentialfromthispromisingchemicalentity.*